Cas no 89106-52-5 (Benzenemethanol, α-ethyl-5-methoxy-2-methyl-)

• Product Name: Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
• CAS No: 89106-52-5
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 612167
• Update Time: 2023-11-18

Benzenemethanol, α-ethyl-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-5-methoxy-2-methyl-
• Benzenemethanol, alpha-ethyl-5-methoxy-2-methyl-
• CID 92010929
• Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
• 1-(5-methoxy-2-methylphenyl)propan-1-ol
• α-Ethyl-5-methoxy-2-methylbenzenemethanol

• Inchi： 1S/C11H16O2/c1-4-11(12)10-7-9(13-3)6-5-8(10)2/h5-7,11-12H,4H2,1-3H3
• InChI Key： NIDKYIPOHMMHEX-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=C(C=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±28.0 °C(Predicted)
• pka: 14.50±0.20(Predicted)